Cas no 154592-20-8 (Copper pyrithione)

• Product Name: Copper pyrithione
• CAS No: 154592-20-8
• MF: C₁₀H₁₀CuN₂O₂S₂
• MW: 317.874600887299
• CID: 65380
• PubChem ID: 56845428
• Update Time: 2025-05-20

Copper pyrithione Chemical and Physical Properties

Names and Identifiers

• Copper pyrithione
• copper 2-pyridinethiol-1-oxide
• 2,2'-spirobi[[1,4,2]oxathiazolo[2,3-a]pyridin-4-ium]
• CuPT
• Cuppic Omadine
• Cuppic pyrithione
• CUPPER(II)PYRITHIONE
• COPPER PYRITHIONE(CUPT, COPPER OMADINE)
• copper(2+) bis(2-thioxopyridin-1(2H)-olate)
• COPPER PYRITHIONE, COPPER 2-PYRIDINETHIOL-1-OXIDE
• AKOS015909412
• CopperPyrithione
• bis(2-thioxopyridin-1(2H)-yloxy)copper
• 17652-46-9
• copper;1-hydroxypyridine-2-thione
• 154592-20-8
• Copper(II) pyrithione
• DTXSID3047398
• 2,2\\'-spirobi[[1,4,2]oxathiazolo[2,3-a]pyridin-4-ium]

• MDL： MFCD03428057
• Inchi： 1S/2C5H5NOS.Cu/c2*7-6-4-2-1-3-5(6)8;/h2*1-4,7H;
• InChI Key： QHNCWVQDOPICKC-UHFFFAOYSA-N
• SMILES： [Cu].S=C1C=CC=CN1O.S=C1C=CC=CN1O

Computed Properties

• Exact Mass: 316.947967g/mol
• Monoisotopic Mass: 316.947967g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 367
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 111Ų

Experimental Properties

• Density: Not available
• Melting Point: 280-300°C
• Boiling Point: Not available
• Flash Point: Not available
• Vapor Pressure: Not available

Copper pyrithione Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Store at room temperature

Additional information on Copper pyrithione

Copper Pyrithione: A Comprehensive Overview

Copper pyrithione, also known as Copper(II) pyrithione, is a compound with the CAS number 154592-20-8. This chemical is widely recognized for its unique properties and applications across various industries. In recent years, advancements in materials science and chemistry have further highlighted its potential in fields such as agriculture, cosmetics, and environmental protection. This article delves into the latest research findings and applications of copper pyrithione, providing a detailed and up-to-date analysis of its significance.

The chemical structure of copper pyrithione consists of a copper ion (Cu²⁺) coordinated with two pyridine-2-thione ligands. This configuration imparts the compound with exceptional stability and reactivity. Recent studies have shown that copper pyrithione exhibits strong antimicrobial properties, making it an effective agent against a wide range of bacteria, fungi, and algae. These findings have been corroborated by multiple research groups, emphasizing its potential in agricultural and industrial settings.

One of the most promising applications of copper pyrithione is in the field of agriculture. As concerns about food security and sustainable farming practices grow, researchers are exploring the use of copper pyrithione as a natural alternative to synthetic pesticides. Studies published in 2023 have demonstrated that copper pyrithione can significantly reduce crop damage caused by fungal infections without adverse effects on soil health. This makes it a viable solution for eco-friendly farming practices.

In the cosmetics industry, copper pyrithione has gained attention for its ability to combat dandruff and scalp infections. Its antifungal properties make it an ideal ingredient in shampoos and scalp treatments. Recent clinical trials have shown that products containing copper pyrithione can reduce dandruff by up to 70% within four weeks of use. These results highlight its potential as a key ingredient in personal care products.

Environmental protection is another area where copper pyrithione has shown significant promise. Research conducted in 2023 has explored its use as a biocide in water treatment systems. The compound's ability to inhibit the growth of harmful algae and bacteria makes it an effective solution for maintaining water quality in reservoirs and industrial cooling systems. This application aligns with global efforts to develop sustainable water management practices.

The synthesis of copper pyrithione involves a multi-step process that requires precise control over reaction conditions. Recent advancements in synthetic chemistry have improved the efficiency and scalability of this process, making it more accessible for industrial production. These innovations are expected to drive down costs and increase the availability of copper pyrithione for various applications.

Despite its numerous advantages, the use of copper pyrithione is not without challenges. Regulatory bodies worldwide are closely monitoring its environmental impact, particularly regarding potential bioaccumulation in aquatic ecosystems. Ongoing research aims to address these concerns by developing safer application methods and biodegradable formulations.

In conclusion, copper pyrithione (CAS No: 154592-20-8) is a versatile compound with a wide range of applications across multiple industries. Its antimicrobial properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in sustainable development. As research continues to uncover new uses for this compound, its role in addressing global challenges such as food security and environmental protection is likely to grow even further.